Cas no 2172582-81-7 (1-(1-hydroxy-4-methylcyclohexyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-hydroxy-4-methylcyclohexyl)cyclobutane-1-carboxylic acid
• CAS No: 2172582-81-7
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5804285
• PubChem ID: 165597455
• Update Time: 2025-05-21

1-(1-hydroxy-4-methylcyclohexyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-4-methylcyclohexyl)cyclobutane-1-carboxylic acid
• EN300-1630438
• 2172582-81-7

• Inchi： 1S/C12H20O3/c1-9-3-7-12(15,8-4-9)11(10(13)14)5-2-6-11/h9,15H,2-8H2,1H3,(H,13,14)
• InChI Key： YTBGZPAUDBTREY-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-hydroxy-4-methylcyclohexyl)cyclobutane-1-carboxylic acid

1-(1-Hydroxy-4-Methylcyclohexyl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(1-hydroxy-4-methylcyclohexyl)cyclobutane-1-carboxylic acid (CAS No. 2172582-81-7) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of bicyclic carboxylic acids, characterized by its cyclobutane ring fused with a cyclohexane ring, which introduces significant strain and reactivity into the molecule. The presence of a hydroxyl group (-OH) and a methyl group (-CH3) further enhances its functional diversity, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of strained ring systems in organic chemistry, particularly in drug design and materials science. The cyclobutane ring in this compound is known to exhibit unusual electronic properties due to its high angle strain, which can influence its reactivity and interactions with other molecules. This makes 1-(1-hydroxy-4-methylcyclohexyl)cyclobutane-1-carboxylic acid a valuable candidate for exploring novel chemical reactions and potential applications in medicinal chemistry.

The synthesis of this compound has been the focus of several research efforts, with methods ranging from traditional organic synthesis techniques to more advanced catalytic processes. One notable approach involves the use of ring-closing metathesis, which allows for the formation of the strained cyclobutane ring with high efficiency. This method not only simplifies the synthesis but also opens up possibilities for scaling up production, making it more accessible for commercial applications.

In terms of biological activity, 1-(1-hydroxy-4-methylcyclohexyl)cyclobutane-1-carboxylic acid has shown promising results in preliminary assays targeting various enzymes and receptors. Its hydroxyl group provides opportunities for hydrogen bonding, which is crucial for molecular recognition in biological systems. Additionally, the methyl group introduces steric effects that can modulate the molecule's interactions with target proteins, making it a versatile scaffold for drug development.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the strained cyclobutane ring significantly alters the molecule's frontier molecular orbitals, potentially enhancing its reactivity in redox reactions. This insight could be invaluable for designing new materials with tailored electronic properties or developing more efficient catalysts.

The application of 1-(1-hydroxy-4-methylcyclohexyl)cyclobutane-1-carboxylic acid extends beyond traditional chemistry into emerging fields such as green chemistry and sustainable materials. Its ability to participate in various types of bonding (e.g., hydrogen bonding, van der Waals interactions) makes it a potential candidate for self-assembling structures or supramolecular systems. Researchers are actively exploring its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

In conclusion, 1-(1-hydroxy-4-methylcyclohexyl)cyclobutane-1-carboxylic acid (CAS No. 2172582-81-7) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, functional groups, and reactivity make it an ideal subject for both fundamental research and applied development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a pivotal role in shaping future innovations in chemistry and related fields.